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Technical Support Center: MS143 Lubricants
This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and drug development professionals utilizing MS143 series lubricants. The focus is

on preventing the "slip-stick" phenomenon during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the "slip-stick" phenomenon?

A1: The slip-stick phenomenon is an irregular motion that can occur between two surfaces in

contact. It is characterized by alternating periods of sticking (stiction) and sliding (slip). This can

lead to vibrations, noise, and increased wear on experimental apparatus.[1][2] In sensitive

research applications, this can compromise data accuracy and equipment integrity. The primary

cause is often a difference between static friction (the force needed to start movement) and

kinetic friction (the force needed to maintain movement).[3]

Q2: Is MS143 supposed to prevent slip-stick?

A2: Yes, the MS143 series of lubricants, including MS-143HN, MS-143TE, and MS-143XD, are

specifically formulated with low molecular weight PTFE (polytetrafluoroethylene) to provide

outstanding lubricity and minimize slip-stick.[4][5][6][7] If you are experiencing slip-stick while

using this product, it is likely due to issues with the application process or other external

factors.
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Q3: What are the primary applications of the MS143 series?

A3: MS143 products are versatile dry lubricants and release agents. As a dry lubricant, they

are suitable for a wide range of materials including metals, ceramics, glass, elastomers, and

various plastics.[4][5][8] They are particularly useful in applications where traditional oils and

greases are not practical, such as in clean environments or for light load, low-speed

movements.[6][9]

Troubleshooting Guide: Eliminating Slip-Stick with
MS143
If you are encountering slip-stick behavior despite using MS143, follow these troubleshooting

steps.

Issue 1: Inadequate Surface Preparation
Proper surface preparation is critical for the MS143 lubricant to form an effective, uniform film.

Root Cause: Contaminants such as oils, greases, dust, or residues from previous lubricants

can interfere with the adhesion and uniformity of the MS143 coating. This is a common

cause of lubricant failure.

Solution: A thorough cleaning of all contact surfaces is essential before applying MS143.[5]

[8]

Experimental Protocol: Surface Cleaning

Mechanical Cleaning: If applicable, start with a mechanical cleaning method like bead media

blasting or using steel wool to remove any heavy contaminants or previous coatings.

Chemical Cleaning: Follow up with a chemical cleaning process. Use a high-purity solvent

that is compatible with your substrate materials to remove any remaining oils or residues.

Verification: Ensure the surface is completely dry and free of any visible contaminants before

proceeding to lubricant application.

Issue 2: Improper Lubricant Application
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The effectiveness of the dry film lubricant is highly dependent on its application.

Root Cause: An uneven or incomplete coating of MS143 will not provide the consistent, low-

friction surface required to prevent slip-stick. The PTFE particles in the MS143 suspension

can settle over time, leading to an inconsistent application if not properly mixed.

Solution: Ensure the product is thoroughly mixed and applied correctly to form a uniform, wet

coat that dries into a consistent film.

Experimental Protocol: Lubricant Application

Thorough Mixing: Vigorously mix the MS143 product before and continuously during use to

ensure the PTFE particles are evenly suspended in the carrier solvent.[5][8]

Application Method: If spraying, use equipment that generates a fine mist. Maintain the

proper air pressure and spray distance to ensure the product is applied "wet."[5][8]

Drying: Allow the solvent to evaporate completely before assembling or operating the

apparatus.[8] A change in the coating's appearance from opaque white to a darker,

translucent look can indicate it is properly cured, especially if heat is applied.[8]

Curing (for MS-143TE): For enhanced durability, after application, heat the surface to

between 581°F - 600°F (305°C - 315°C) for 5 to 10 minutes.[8]

Issue 3: Mismatched Lubricant for Application
Load/Speed
MS143 lubricants are ideal for specific operating conditions.

Root Cause: MS143TE, for example, is best suited for low-speed, light-load applications.[6]

If the operational parameters of your experiment exceed the lubricant's design specifications,

its ability to prevent slip-stick may be compromised.

Solution: Review the technical data for your specific MS143 product and confirm it is

appropriate for the loads and speeds in your experiment.

Quantitative Data Summary
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The MS143 series consists of several formulations. Below is a summary of their key physical

properties.

Property MS-143HN MS-143XD MS-143TE

Primary Polymer Fluoropolymer Fluoropolymer Fluoropolymer

Appearance
White Particle

Suspension

White Particle

Suspension
White Suspension

Specific Gravity 1.24 g/mL @ 25°C 1.6 g/mL @ 20°C Not Specified

Key Feature
Rapidly drying for

enhanced throughput

VOC exempt carrier

solvent
Economical

Slip-Stick Minimizes slip-stick Minimizes slip-stick Minimizes slip-stick

Visual Guides
Below are diagrams to assist in your troubleshooting process.
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Start: Slip-Stick
Observed with MS143

Step 1: Verify Surface
Preparation
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Action: Reclean Surfaces
per Protocol

No

Step 2: Verify Lubricant
Application

Yes

Was MS143 Mixed &
Applied Correctly?

Action: Reapply MS143
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No

Step 3: Check Operating
Conditions

Yes

Is Load/Speed within
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Action: Consult Technical
Support for Alternative
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No
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Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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